![molecular formula C15H15N3O B1384236 7-benzyl-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol CAS No. 173458-77-0](/img/structure/B1384236.png)
7-benzyl-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol
Overview
Description
“7-benzyl-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol” is a chemical compound with the CAS Number: 173458-77-0 . It has a molecular weight of 253.3 . The IUPAC name for this compound is the same as the common name .
Molecular Structure Analysis
The InChI code for “7-benzyl-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol” is1S/C15H15N3O/c1-10-11(2)18(8-12-6-4-3-5-7-12)14-13(10)15(19)17-9-16-14/h3-7,9H,8H2,1-2H3,(H,16,17,19) . This code provides a specific description of the molecule’s structure. Physical And Chemical Properties Analysis
“7-benzyl-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol” is a powder at room temperature .Scientific Research Applications
Pharmaceutical Intermediate
This compound serves as an intermediate in the synthesis of various pharmaceutical agents. Its structure is conducive to modifications that can lead to the development of drugs with potential therapeutic applications .
Enzyme Inhibition Studies
The pyrrolopyrimidinone core of the molecule is structurally similar to adenosine, allowing it to act as an inhibitor for enzymes like xanthine oxidase, which is crucial in the study of metabolic pathways and diseases like gout .
Kinase Activity Modulation
It has been used to inhibit protein kinase B (PKB), which plays a significant role in cellular processes such as glucose metabolism, apoptosis, cell proliferation, and transcription. This makes it valuable for cancer research and understanding cell signaling pathways .
Lead Compound in Drug Design
The compound’s structure allows it to be a lead compound in drug design, especially in the development of selective kinase inhibitors. These inhibitors can be tailored to target specific kinases implicated in diseases, providing a pathway for personalized medicine .
Chemical Probes for Biological Assays
Due to its modifiable structure, it can be used as a chemical probe in biological assays to study cell biology and biochemistry, helping to elucidate the function of various biomolecules .
Safety and Hazards
Mechanism of Action
Target of Action
A structurally similar compound, 7-benzyl-5,6-dimethyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine, is reported to be an inhibitor of hepatitis c virus (hcv) .
Mode of Action
It can be inferred that the compound might interact with its target to inhibit its function, similar to its structurally related compound .
Biochemical Pathways
Given its potential role as an hcv inhibitor, it might be involved in the viral replication pathway of hcv .
Pharmacokinetics
A related compound was reported to have been tested for in vitro adme, herg, kinase profiling, and pharmacokinetic tests .
Result of Action
Given its potential role as an hcv inhibitor, it might prevent the replication of hcv, thereby reducing the viral load .
properties
IUPAC Name |
7-benzyl-5,6-dimethyl-3H-pyrrolo[2,3-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O/c1-10-11(2)18(8-12-6-4-3-5-7-12)14-13(10)15(19)17-9-16-14/h3-7,9H,8H2,1-2H3,(H,16,17,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZWRTMRQPGTVBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(C2=C1C(=O)NC=N2)CC3=CC=CC=C3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-benzyl-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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